Cas no 827574-05-0 (Ethanone, 2-(2,2-dimethylcyclopropyl)-1-phenyl-)
827574-05-0 structure
Product Name:Ethanone, 2-(2,2-dimethylcyclopropyl)-1-phenyl-
CAS No:827574-05-0
MF:C13H16O
MW:188.265543937683
CID:684113
PubChem ID:12157579
Update Time:2025-04-19
Ethanone, 2-(2,2-dimethylcyclopropyl)-1-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- Ethanone, 2-(2,2-dimethylcyclopropyl)-1-phenyl-
- 2-(2,2-dimethylcyclopropyl)-1-phenylethanone
- 827574-05-0
- DTXSID80478783
-
- Inchi: 1S/C13H16O/c1-13(2)9-11(13)8-12(14)10-6-4-3-5-7-10/h3-7,11H,8-9H2,1-2H3
- InChI Key: XSPSOFYFKTWDTD-UHFFFAOYSA-N
- SMILES: O=C(C1C=CC=CC=1)CC1CC1(C)C
Computed Properties
- Exact Mass: 188.120115130g/mol
- Monoisotopic Mass: 188.120115130g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 223
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 17.1Ų
Ethanone, 2-(2,2-dimethylcyclopropyl)-1-phenyl- Related Literature
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
827574-05-0 (Ethanone, 2-(2,2-dimethylcyclopropyl)-1-phenyl-) Related Products
- 3481-02-5(Cyclopropyl phenyl ketone)
- 1533-20-6(1,3-Diphenyl-1-butanone)
- 1671-77-8(4’-Methylvalerophenone)
- 38675-79-5(4-tert-butylphenyl cyclopropyl ketone)
- 37593-03-6(4'-Heptylacetophenone)
- 37593-05-8(4-n-Nonylacetophenone)
- 27648-26-6(2-(adamantan-1-yl)-1-phenylethan-1-one)
- 16819-79-7(2-Methyl-1-phenylbutan-1-one)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
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